Cas no 1805167-15-0 (2-Amino-4-(difluoromethyl)-5-methylpyridine)

2-Amino-4-(difluoromethyl)-5-methylpyridine is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical synthesis. The presence of both amino and difluoromethyl groups on the pyridine ring enhances its reactivity, making it a versatile intermediate for constructing complex molecules. The difluoromethyl moiety contributes to improved metabolic stability and bioavailability in drug development, while the methyl substitution at the 5-position offers steric control in reactions. This compound is particularly valuable in the design of bioactive molecules, where fluorine incorporation is desired for tuning electronic and lipophilic properties. Its high purity and well-defined structure ensure consistent performance in synthetic applications.

2-Amino-4-(difluoromethyl)-5-methylpyridine structure

1805167-15-0 structure

Product Name:2-Amino-4-(difluoromethyl)-5-methylpyridine

CAS No:1805167-15-0

MF:C₇H₈F₂N₂

MW:158.148628234863

CID:4798129

Update Time:2025-10-30

2-Amino-4-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-(difluoromethyl)-5-methylpyridine
- Inchi： 1S/C7H8F2N2/c1-4-3-11-6(10)2-5(4)7(8)9/h2-3,7H,1H3,(H2,10,11)
- InChI Key： HOIYAOLSNZWTDP-UHFFFAOYSA-N
- SMILES： FC(C1C=C(N)N=CC=1C)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 130
XLogP3: 1.5
Topological Polar Surface Area: 38.9

2-Amino-4-(difluoromethyl)-5-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A020005819-250mg	2-Amino-4-(difluoromethyl)-5-methylpyridine	1805167-15-0	97%	250mg	$646.00	2022-04-01
Alichem	A020005819-500mg	2-Amino-4-(difluoromethyl)-5-methylpyridine	1805167-15-0	97%	500mg	$960.40	2022-04-01
Alichem	A020005819-1g	2-Amino-4-(difluoromethyl)-5-methylpyridine	1805167-15-0	97%	1g	$1,713.60	2022-04-01

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Additional information on 2-Amino-4-(difluoromethyl)-5-methylpyridine

2-Amino-4-(difluoromethyl)-5-methylpyridine: A Comprehensive Overview

The compound 2-Amino-4-(difluoromethyl)-5-methylpyridine, with the CAS number 1805167-15-0, is a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. This pyridine derivative has garnered attention due to its unique structural features and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-Amino-4-(difluoromethyl)-5-methylpyridine consists of a pyridine ring with three substituents: an amino group at position 2, a difluoromethyl group at position 4, and a methyl group at position 5. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it versatile for various chemical reactions and applications.

Recent studies have highlighted the role of 2-Amino-4-(difluoromethyl)-5-methylpyridine in the development of novel drugs targeting specific biological pathways. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in cancer therapy. The amino group at position 2 facilitates nucleophilic attacks, enabling the formation of bioactive compounds with high specificity.

In the realm of agrochemicals, this compound has shown promise as an intermediate in the synthesis of herbicides and fungicides. The difluoromethyl group at position 4 contributes to the molecule's stability and enhances its ability to interact with target enzymes in plants and pathogens.

The synthesis of 2-Amino-4-(difluoromethyl)-5-methylpyridine typically involves multi-step processes that include nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

Moreover, computational studies have provided insights into the electronic properties of this compound, revealing its potential as a building block in organic electronics. The methyl group at position 5 enhances the molecule's hydrophobicity, which is advantageous in designing organic semiconductors.

In conclusion, 2-Amino-4-(difluoromethyl)-5-methylpyridine is a versatile compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research and development.